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Compound of Interest

Compound Name:
8-Methylchroman-4-amine

hydrochloride

CAS No.: 191608-12-5

Cat. No.: B575950

Get Quote

Executive Summary & Molecule Profile[2]
8-Methylchroman-4-amine hydrochloride is a critical chiral building block, often utilized in the

synthesis of serotonergic modulators and other CNS-active pharmaceutical ingredients (APIs).

[1][2][3] Its structural rigidity (chroman scaffold) and basicity (primary amine at C4) present

specific analytical challenges:

Chirality: The C4 position is a stereocenter.[2] Enantiomeric purity is a Critical Quality

Attribute (CQA).[2]

Peak Tailing: The primary amine interacts strongly with residual silanols on silica-based

columns.[1][2][3]

UV Detection: The chromophore (trisubstituted benzene ring) has moderate UV absorbance,

requiring optimized wavelength selection or MS detection for trace impurities.[2]
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Compound Identification
Property Detail

Chemical Name
8-Methyl-3,4-dihydro-2H-chromen-4-amine

hydrochloride

CAS Number
1807890-95-4 (S-isomer); 1807940-14-2 (R-

isomer)

Molecular Formula C₁₀H₁₃NO[1][2][3][4][5][6][7] · HCl

Molecular Weight 199.68 g/mol (Salt); 163.22 g/mol (Free Base)

pKa (Calc.) ~9.5 (Amine)

Solubility
Soluble in Water, Methanol, DMSO; Sparingly

soluble in ACN.[2]

Analytical Strategy Workflow
The following diagram illustrates the integrated control strategy for this molecule.
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Figure 1: Analytical Control Strategy. Four parallel workflows ensure complete characterization

of the drug substance.

Method 1: Achiral Purity & Assay (UHPLC-UV)[1][2]
[3]
Objective: Quantification of the main peak and detection of process-related impurities (e.g., 8-

methylchroman-4-one).

Scientific Rationale (Expertise Pillar)
Primary amines often exhibit severe tailing on C18 columns due to ion-exchange interactions

with silanols.[1][2][3] To mitigate this, we employ a low pH strategy.[2] At pH 2.5, silanols are

protonated (neutral), reducing interaction with the positively charged amine.[2] Alternatively, a

"Chaotropic" salt (Perchlorate) or ion-pairing agent could be used, but simple acidic buffers are

more MS-compatible and robust.[1][2][3]

Protocol Parameters
Parameter Condition

Column

C18 End-capped (e.g., Waters XSelect CSH

C18 or Agilent Zorbax Eclipse Plus), 100 x 2.1

mm, 1.7 µm

Mobile Phase A 0.1% Formic Acid in Water (pH ~2.[1][2][3][8]7)

Mobile Phase B Acetonitrile (LC-MS Grade)

Flow Rate 0.4 mL/min

Column Temp 40°C

Detection
UV at 215 nm (primary) and 254 nm

(secondary)

Injection Vol 2.0 µL

Gradient Table
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Time (min) % A % B Curve

0.0 95 5 Initial

1.0 95 5 Isocratic Hold

8.0 10 90 Linear Ramp

10.0 10 90 Wash

10.1 95 5 Re-equilibration

13.0 95 5 End

System Suitability Criteria:

Tailing Factor (Tf): < 1.5[2]

Theoretical Plates (N): > 5000[2]

%RSD (n=6 injections): < 1.0%[2]

Method 2: Chiral Separation (Normal Phase HPLC)
[2]
Objective: Determine Enantiomeric Excess (%ee). The (S)-enantiomer is typically the bioactive

target, while the (R)-enantiomer is an impurity.[1][2]

Scientific Rationale
Chroman-4-amines separate well on polysaccharide-based stationary phases (Amylose or

Cellulose carbamates).[1][2][3] Since the sample is a hydrochloride salt, it must either be:

Neutralized in-situ: By adding a base (Diethylamine, DEA) to the mobile phase.[2]

Free-based: Extracted into hexane/organic solvent prior to injection (Preferred for column

longevity).[1][2]

Protocol Parameters
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Parameter Condition

Column

Chiralpak AD-H or OD-H (Amylose/Cellulose

tris(3,5-dimethylphenylcarbamate)), 250 x 4.6

mm, 5 µm

Mobile Phase
n-Hexane : Isopropanol : Diethylamine (90 : 10 :

0.1 v/v/v)

Mode Isocratic

Flow Rate 1.0 mL/min

Temperature 25°C (Ambient)

Detection UV at 220 nm

Sample Prep

Dissolve 5 mg salt in 1 mL 0.1M NaOH, extract

with 2 mL Hexane.[1][2][3] Inject Hexane layer.

[2][9][10]

Note: If using immobilized chiral columns (e.g., Chiralpak IA/IC), you may use DCM or Ethyl

Acetate to improve solubility if the hexane extraction is inefficient.[2]

Method 3: Counter-ion Quantification (Titration)[2]
Objective: Confirm the stoichiometry of the Hydrochloride salt (Target: 17.5 - 18.5% w/w

Chloride).

Protocol:

Apparatus: Automatic Potentiometric Titrator with Silver Electrode.

Solvent: 50 mL Water + 5 mL 2% Nitric Acid.[2]

Titrant: 0.1 N Silver Nitrate (AgNO3).[2]

Procedure: Dissolve ~100 mg of sample (accurately weighed) in solvent. Titrate to

potentiometric endpoint.[2]
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Calculation:

[2]

Logic for Method Development (Decision Tree)
Use this logic flow when adapting these methods for specific formulations or crude reaction

mixtures.
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Check UV Spectrum
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Chiral Separation
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Figure 2: Decision Matrix for optimizing detection and chiral separation conditions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemscene.com/1055956-96-1.html
https://www.benchchem.com/product/b575950/docs?utm_src=pdf-body-img#application-note-comprehensive-analytical-profiling-of-8-methylchroman-4-amine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b575950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Chroman-4-amine Synthesis & Properties

PubChem.[2] (S)-8-Methylchroman-4-amine.[1][2][3][4] National Library of Medicine.[2]

Link

Chiral Separation of Amines

Application Note. Enantiomer Separation of Chiral Amines on Polysaccharide Phases.

ResearchGate. Link

HPLC Analysis of Amines

Thermo Fisher Scientific.[2] Designing Ion Chromatography Methods for Determining

Amines in Pharmaceuticals. Link

General Salt Characterization

Stahl, P. H., & Wermuth, C. G.[2] (Eds.).[2][7][9][11][12] Handbook of Pharmaceutical

Salts: Properties, Selection, and Use. Wiley-VCH.[1][2] (Standard Text for Salt

Selection/Analysis).

Disclaimer:This protocol is intended for research and development purposes. All analytical

methods should be validated according to ICH Q2(R1) guidelines before use in a GMP

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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